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Compound of Interest

Compound Name: Penicillin X Sodium Salt

Cat. No.: B15352664 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

using Penicillin X Sodium Salt in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of Penicillin X Sodium Salt?

Penicillin G sodium salt, a common form of Penicillin X, is generally considered to be very

soluble in water.[1][2] It is also soluble in ethanol but insoluble in fatty oils and liquid paraffin.[1]

Q2: What are the key physicochemical properties of Penicillin X Sodium Salt?

The key properties are summarized in the table below:

Property Value Reference

Molecular Formula C16H17N2NaO4S [1][2][3]

Molecular Weight 356.37 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[1][2][4]

Storage Temperature 2-8°C [3]
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Q3: How do pH and temperature affect the solubility of Penicillin X Sodium Salt?

The solubility of penicillin derivatives is influenced by pH. As a weak acid, the solubility of the

active pharmaceutical ingredient (API) tends to increase with a higher pH. While temperature

can also impact solubility, its effect is generally considered to be less significant compared to

pH for some penicillin compounds. However, preparing solutions in cold to lukewarm water is

recommended to avoid potential degradation at high temperatures.[5]

Q4: How stable is Penicillin X Sodium Salt in solution?

Aqueous solutions of Penicillin X Sodium Salt can be unstable at room temperature and are

susceptible to degradation in the presence of acids, alkalis, or oxidizing agents.[1][2] For

experimental use, it is recommended to prepare solutions fresh.[6] If storage is necessary,

solutions should be filter-sterilized and stored at 2-8°C for up to one week or at -20°C for longer

periods. Solutions are reported to be stable at 37°C for up to 3 days. A study on Penicillin G

sodium solutions in 0.9% sodium chloride or 5% dextrose injection stored at 5°C found them to

be chemically and physically stable for at least 21 days.[7]

Troubleshooting Guide
Q1: I'm observing precipitation after dissolving Penicillin X Sodium Salt in my buffer. What

could be the cause?

Issue: Precipitation of Penicillin X Sodium Salt can occur due to several factors.

Troubleshooting Steps:

Check the pH of your buffer: Penicillin salts are more stable in a neutral pH range. Acidic

or alkaline conditions can lead to degradation and precipitation.[1][2] Ensure your buffer's

pH is within the optimal range for penicillin stability (typically around pH 6.0-7.5).

Evaluate buffer components: The presence of certain ions can affect solubility. For

instance, the presence of chloride ions (Cl-) has been shown to decrease the solubility of

some active pharmaceutical ingredients. If your buffer has a high salt concentration,

consider preparing a fresh solution with a lower ionic strength.
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Consider the "common ion effect": The presence of sodium ions from other salts in your

buffer could potentially decrease the solubility of the sodium salt of penicillin.[8]

Review the temperature: While less impactful than pH, lower temperatures can sometimes

lead to decreased solubility.[5] Ensure your buffer and Penicillin X Sodium Salt are at a

suitable temperature for dissolution.

Q2: The Penicillin X Sodium Salt is not dissolving completely. What should I do?

Issue: Incomplete dissolution can result from using an inappropriate solvent or insufficient

mixing.

Troubleshooting Steps:

Verify the solvent: Penicillin X Sodium Salt is highly soluble in water.[1][6] For other

solvents, refer to the solubility data table below. If using a non-aqueous solvent, ensure it

is appropriate.

Increase mixing/agitation: Gentle vortexing or stirring can aid dissolution. For

concentrations up to 125 mg/mL in water, ultrasonic treatment may be necessary.[6]

Prepare a stock solution: For high concentrations, it is often easier to first prepare a

concentrated stock solution in a suitable solvent (like water or DMSO) and then dilute it to

the final working concentration in your experimental medium.[6]

Check for hygroscopicity: Penicillin G sodium salt is hygroscopic, meaning it can absorb

moisture from the air.[1] This can affect its physical properties and dissolution. Ensure the

compound has been stored properly in a dry, well-ventilated place.

Quantitative Data Summary
The following table summarizes the solubility of Penicillin G Sodium Salt in various solvents.
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Solvent Solubility Reference

Water 5-10 g/100 mL at 25°C [1]

Water 100 mg/mL

Water
125 mg/mL (with ultrasonic

treatment)
[6]

Ethanol Soluble [1]

DMSO
100 mg/mL (with ultrasonic

treatment)
[6]

Fatty Oil Insoluble [1]

Liquid Paraffin Insoluble [1]

Experimental Protocols
Protocol for Determining the Solubility of Penicillin X Sodium Salt

This protocol outlines the shake-flask method for determining the solubility of Penicillin X
Sodium Salt.

Materials:

Penicillin X Sodium Salt powder

Selected solvent (e.g., deionized water, buffer of specific pH)

Volumetric flasks

Mechanical shaker or orbital shaker

Centrifuge

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Syringe filters (0.22 µm)
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Procedure:

1. Prepare a series of volumetric flasks with a fixed volume of the chosen solvent.

2. Add an excess amount of Penicillin X Sodium Salt powder to each flask. The amount

should be more than what is expected to dissolve to ensure a saturated solution.

3. Seal the flasks and place them on a mechanical shaker. Agitate the flasks at a constant

temperature (e.g., 25°C) for a predetermined period (e.g., 24-48 hours) to allow the

solution to reach equilibrium.

4. After shaking, let the flasks stand to allow the undissolved powder to settle.

5. Carefully withdraw a sample from the supernatant of each flask using a syringe.

6. Filter the sample through a 0.22 µm syringe filter to remove any undissolved particles.

7. Dilute the filtered sample to a concentration that falls within the linear range of the

analytical method.

8. Determine the concentration of the dissolved Penicillin X Sodium Salt using a validated

analytical method such as UV-Vis spectrophotometry or HPLC.

9. Calculate the solubility in mg/mL or mol/L.
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Start: Prepare Materials

Prepare Saturated Solution
(Add excess Penicillin X Sodium Salt to solvent)

Equilibrate Solution
(Shake at constant temperature)

Separate Solid and Liquid Phases
(Centrifuge or let settle)

Filter Supernatant
(Remove undissolved particles)

Analyze Solute Concentration
(e.g., HPLC, Spectrophotometry)

End: Determine Solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Penicillin X Sodium Salt.
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Caption: Mechanism of action of Penicillin X, inhibiting bacterial cell wall synthesis.[9][10][11]

[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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